![molecular formula C6H7N3S B1399865 6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine CAS No. 1332627-32-3](/img/structure/B1399865.png)
6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine
Overview
Description
6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine, also known as 2-Amino-6,7-dihydrothieno[3,2-d]pyrimidine, is a chemical compound with the empirical formula C6H7N3S . It has a molecular weight of 153.20 . This compound is often used in the field of organic synthesis .
Synthesis Analysis
The synthesis of thieno[3,2-d]pyrimidines involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal . The synthesis can also be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid .Molecular Structure Analysis
The molecular structure of 6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine can be represented by the SMILES stringNc1ncc2SCCc2n1
. The InChI representation is 1S/C6H7N3S/c7-6-8-3-5-4(9-6)1-2-10-5/h3H,1-2H2,(H2,7,8,9)
. Physical And Chemical Properties Analysis
The melting point of 6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine is between 186-192°C . The compound has a molecular weight of 170.19 g/mol . It has a topological polar surface area of 83.5 Ų .Scientific Research Applications
Chemical Synthesis
6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine is used as a key intermediate in the synthesis of various complex molecules . For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .
Development of New Pyrido[2,3-d]pyrimidines
This compound plays a crucial role in the development of new pyrido[2,3-d]pyrimidines . Pyrido[2,3-d]pyrimidines are important due to their wide range of biological activity, including antiproliferative, antimicrobial, anti-inflammatory and analgesic, hypotensive, and antihistaminic activities .
Antiproliferative Agent
The compound API-1, a derivative of pyrido[2,3-d]pyrimidin-5-one, is a promising antiproliferative agent . This suggests that 6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine could be used in the synthesis of potential cancer treatments.
Tyrosine Kinase Inhibitor
Among pyrido[2,3-d]pyrimidin-7-one derivatives, the compound TKI-28 is a noteworthy tyrosine kinase inhibitor . This indicates that 6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine could be used in the development of drugs targeting tyrosine kinases, which play key roles in cell signaling and are often implicated in cancer and other diseases.
Cyclin-Dependent Kinase (CDK4) Inhibitors
Pyrido[2,3-d]pyrimidin-7-one derivatives have also been found to inhibit cyclin-dependent kinase (CDK4) . CDK4 is a protein kinase that plays a key role in cell cycle regulation, and its inhibitors are being investigated for their potential as cancer therapeutics.
Synthesis of Pyrimidino[4,5-d][1,3]oxazines
The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines . This suggests that 6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine could be used in the synthesis of these compounds, which may have potential applications in medicinal chemistry.
Mechanism of Action
Target of Action
The primary targets of 6,7-Dihydrothieno[3,2-d]pyrimidin-2-amine are currently unknown. This compound belongs to the thieno[3,2-d]pyrimidines class of chemical compounds, which are known to exhibit diverse biological activities . .
Mode of Action
It’s known that the compound can interact with various biological molecules due to its structural features
Biochemical Pathways
Given the diverse biological activities of thieno[3,2-d]pyrimidines, it is plausible that multiple pathways could be affected . More detailed studies are required to identify the specific pathways and their downstream effects.
Pharmacokinetics
Its melting point is reported to be between 186-192°c , which may influence its absorption and distribution
Result of Action
Given the known biological activities of related thieno[3,2-d]pyrimidines, it is likely that this compound could have significant effects at the molecular and cellular levels .
properties
IUPAC Name |
6,7-dihydrothieno[3,2-d]pyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3S/c7-6-8-3-5-4(9-6)1-2-10-5/h3H,1-2H2,(H2,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIOORSCEWXZQPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=CN=C(N=C21)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1332627-32-3 | |
Record name | 1332627-32-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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